Cas no 3528-63-0 (1H-Imidazole-1-ethanamine,2-(8-heptadecen-1-yl)-4,5-dihydro-)

• Product Name: 1H-Imidazole-1-ethanamine,2-(8-heptadecen-1-yl)-4,5-dihydro-
• CAS No: 3528-63-0
• MF: C₂₂H₄₃N₃
• MW: 349.596925973892
• CID: 310655
• PubChem ID: 88595
• Update Time: 2025-04-19

1H-Imidazole-1-ethanamine,2-(8-heptadecen-1-yl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanamine,2-(8-heptadecen-1-yl)-4,5-dihydro-
• 2-[2-[(E)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethanamine
• 1-(2-Aminoethyl)-2-(8-heptadecenyl)-2-imidazoline
• 1H-Imidazole-1-ethanamine, 2-(8-heptadecenyl)-4,5-dihydro-
• 2-(8-Heptadecenyl)-4,5-dihydro-1H-imidazole-1-ethylamine
• 2-{2-[(8E)-heptadec-8-en-1-yl]-4,5-dihydro-1H-imidazol-1-yl}ethanamine
• 1H-Imidazole-1-ethanamine, 2-(8-heptadecen-1-yl)-4,5-dihydro-
• 3528-63-0
• 2-(2-heptadec-8-enyl-4,5-dihydroimidazol-1-yl)ethanamine
• DTXSID7063057
• SCHEMBL217200
• NS00019975

• Inchi： 1S/C22H43N3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-24-19-21-25(22)20-18-23/h9-10H,2-8,11-21,23H2,1H3
• InChI Key： DLIZJCBWTRNYKF-UHFFFAOYSA-N
• SMILES： N1(CCN)CCN=C1CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 349.34599
• Monoisotopic Mass: 349.345698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 5.9

Experimental Properties

• Density: 0.94
• Boiling Point: 490.6°Cat760mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.507
• PSA: 41.62